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Compound of Interest

Compound Name: Chloramine-T hydrate

Cat. No.: B1663277 Get Quote

An In-depth Technical Guide to Chloramine-T
Trihydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Chloramine-T trihydrate, a versatile reagent

with significant applications in organic synthesis and as an antimicrobial agent. This document

details its chemical properties, mechanism of action, and relevant experimental protocols,

presenting quantitative data in a structured format for ease of reference.

Chemical Identity and Properties
Chloramine-T trihydrate is the trihydrated sodium salt of N-chloro-p-toluenesulfonamide.[1] The

anhydrous form has the chemical formula CH₃C₆H₄SO₂NClNa.[2] The trihydrate is a white to

slightly yellow crystalline powder with a slight odor of chlorine.[1][3][4]

The chemical formula for Chloramine-T trihydrate can be represented in several ways:

C₇H₇ClNNaO₂S · 3H₂O[1]

CH₃C₆H₄SO₂NClNa · 3H₂O[5][6]

C₇H₁₃ClNNaO₅S[7][8][9]
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All these formulas represent the same compound, which is composed of the sodium salt of N-

chloro-p-toluenesulfonamide and three molecules of water of hydration.

Physicochemical Properties
A summary of the key physicochemical properties of Chloramine-T trihydrate is presented in

the table below.

Property Value References

Molecular Weight 281.69 g/mol [1][2][5][6]

Appearance
White to yellow crystalline

powder
[1][3]

Melting Point 167-177 °C (decomposes) [3][4][6][10]

Solubility 150 g/L in water

Soluble in ethanol [3]

Insoluble in benzene and ether [3]

pH 8-10 (50 g/L in H₂O at 20 °C)

Density 1.4 g/cm³ [2][4]

Mechanism of Action
The primary mechanism of action for Chloramine-T revolves around its capacity to act as a

potent oxidizing and chlorinating agent.[11] In aqueous solutions, Chloramine-T hydrolyzes to

form hypochlorous acid (HOCl) and p-toluenesulfonamide.[11]
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Figure 1. Hydrolysis of Chloramine-T.

Hypochlorous acid is a powerful oxidizing agent that can oxidize a wide range of biological

molecules, including amino acids like cysteine and methionine, thereby altering protein

structure and function.[11] This reactivity is the basis for its antimicrobial properties.

Additionally, HOCl can act as a chlorinating agent.[11] Chloramine-T can also directly react with

substrates, transferring its chlorine atom to nucleophilic sites, such as in the chlorination of

tyrosine residues in proteins.[11]

Antimicrobial Activity
Chloramine-T exhibits broad-spectrum antimicrobial activity against bacteria and fungi. The

following table summarizes its efficacy against various microorganisms.
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Microorgani
sm

Concentrati
on

Exposure
Time

Temperatur
e

Percent
Reduction

Reference

Escherichia

coli
200 ppm - 36°C

95% to

99.6%
[12]

Pseudomona

s aeruginosa
400 ppm -

38°C and

40°C
≥ 50% [12]

Escherichia

coli
0.107 mM 1 min 20°C 3log₁₀ [13]

Staphylococc

us aureus
0.036 mM 5 min 20°C 3log₁₀ [13]

Pseudomona

s aeruginosa
0.107 mM 5 min 20°C 3log₁₀ [13]

Candida

albicans
0.355 mM 30 s 20°C 2log₁₀ [13]

Candida

albicans

0.5% w/w in

dental stone
24 hours -

Mean zone of

inhibition:

20.80 mm

[14][15]

Experimental Protocols
Detailed methodologies for key experiments involving Chloramine-T are provided below.

Assay of Chloramine-T Trihydrate (Iodometric Titration)
This protocol determines the purity of a Chloramine-T trihydrate sample.[16]
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Sample Preparation

Reaction

Titration

Weigh ~0.5 g of Chloramine-T trihydrate

Dissolve in 100 mL of water in a glass-stoppered Erlenmeyer flask

Add 5 mL of acetic acid

Add 2 g of potassium iodide

Let stand in the dark for 10 min

Titrate liberated iodine with 0.1 N sodium thiosulfate

Use starch indicator solution

Endpoint: Disappearance of blue color

Click to download full resolution via product page

Figure 2. Iodometric Titration Workflow.
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Procedure:

Accurately weigh approximately 0.5 g of the Chloramine-T trihydrate sample.

Transfer the sample to a glass-stoppered Erlenmeyer flask and dissolve it in 100 mL of

water.

Add 5 mL of acetic acid and 2 g of potassium iodide to the solution.

Allow the flask to stand in the dark for 10 minutes to ensure the complete liberation of iodine.

Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate volumetric solution.

Add starch indicator solution as the endpoint is approached. The endpoint is reached when

the blue color of the starch-iodine complex disappears.

One milliliter of 0.1 N sodium thiosulfate is equivalent to 0.01408 g of C₇H₇ClNNaO₂S·3H₂O.

[16]

Determination of Suitability for Bromide Determination
This protocol assesses the suitability of Chloramine-T for use in the quantitative determination

of bromide ions.[16]

Reagents:

Acetate Buffer Solution: Dissolve 9.0 g of sodium chloride and 6.8 g of sodium acetate

trihydrate in about 50 mL of water. Add 3.0 mL of glacial acetic acid and dilute to 100 mL.

The pH should be between 4.6 and 4.7.

Diluted Bromide Standard Solution: 0.005 mg of Br⁻ per mL.

Chloramine-T Solution: Dissolve 0.50 g of the sample in water and dilute to 100 mL.

Phenol Red Solution: Dissolve 21 mg of the sodium salt of phenol red in water and dilute to

100 mL.

2 M Sodium Thiosulfate Solution.
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Procedure:

Transfer 2.0 mL (0.01 mg Br⁻) and 4.0 mL (0.02 mg Br⁻) of the diluted bromide standard

solution to two separate color-comparison tubes.

Dilute the contents of each tube to 50 mL with water. A third tube with 50 mL of water serves

as the blank.

To each tube, add 2.0 mL of acetate buffer solution, 2.0 mL of phenol red solution, and 0.5

mL of the Chloramine-T solution, ensuring thorough mixing after each addition.

Twenty minutes after adding the Chloramine-T solution, add 0.5 mL of 2 M sodium

thiosulfate solution to each tube and mix.

The resulting colors are then compared to assess the suitability of the Chloramine-T reagent.

Applications in Research and Development
Chloramine-T trihydrate is a versatile compound with numerous applications in scientific

research and drug development:

Organic Synthesis: It serves as a reagent for various transformations, including the synthesis

of aziridines, oxadiazoles, isoxazoles, and pyrazoles.[2] It is also used in amidohydroxylation

reactions.[2]

Radiolabeling: In combination with an iodide source, Chloramine-T is widely used for the

radioiodination of peptides and proteins, which is a crucial step in many biomedical assays.

[2][3][17]

Disinfectant and Antiseptic: Due to its antimicrobial properties, it is used as a disinfectant and

a topical antiseptic.[3][18]

Analytical Chemistry: It is employed as a reagent in analytical methods, such as in iodine

titration for the quantification of various substances.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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